1-(indolin-1-yl)-2-(3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)ethanone

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[3-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]ethanone
• InChI: InChI=1S/C21H18N4O2/c1-14-22-23-21(27-14)17-12-24(19-9-5-3-7-16(17)19)13-20(26)25-11-10-15-6-2-4-8-18(15)25/h2-9,12H,10-11,13H2,1H3
• InChI Key: CIJIREANQRTYPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)C2=CN(C3=CC=CC=C32)CC(=O)N4CCC5=CC=CC=C54
• Molecular Formula: C21H18N4O2
• Molecular Weight: 358.4 g/mol

Description

1-(indolin-1-yl)-2-(3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various areas of research. This compound is a synthetic derivative of indole and is known for its diverse chemical and biological properties.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A notable aspect of the research on this compound is its role in synthesizing novel indole-based 1,3,4-oxadiazoles, which have demonstrated promising antimicrobial activity. Nagarapu and Pingili (2014) synthesized various derivatives showing potential antibacterial and antifungal activities, establishing a foundation for further exploration of these compounds in addressing microbial resistance (L. Nagarapu & Upendra Pingili, 2014). Similar studies have synthesized new 1H-indole derivatives with significant antibacterial and antifungal activities, underscoring the versatility of these compounds in developing new antimicrobials (Source).